Cas no 1270649-66-5 (2-(benzylamino)-2-(oxan-4-yl)acetic acid)

• Product Name: 2-(benzylamino)-2-(oxan-4-yl)acetic acid
• CAS No: 1270649-66-5
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 2112254
• Update Time: 2025-06-11

2-(benzylamino)-2-(oxan-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(benzylamino)-2-(tetrahydro-2H-pyran-4-yl)acetic acid
• 2-(benzylamino)-2-(oxan-4-yl)acetic acid

• Inchi： 1S/C14H19NO3/c16-14(17)13(12-6-8-18-9-7-12)15-10-11-4-2-1-3-5-11/h1-5,12-13,15H,6-10H2,(H,16,17)
• InChI Key： ZTCZRLUDOAAOFK-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C(C(=O)O)NCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 258
• Topological Polar Surface Area: 58.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(benzylamino)-2-(oxan-4-yl)acetic acid

Comprehensive Overview of 2-(benzylamino)-2-(oxan-4-yl)acetic acid (CAS No. 1270649-66-5): Properties, Applications, and Research Insights

2-(Benzylamino)-2-(oxan-4-yl)acetic acid (CAS No. 1270649-66-5) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its benzylamino and oxan-4-yl functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₄H₁₉NO₃, and distinct properties make it valuable for drug discovery and material science applications. Researchers often explore its potential in modulating biological pathways, particularly in the development of small molecule therapeutics and peptide mimetics.

The growing interest in 2-(benzylamino)-2-(oxan-4-yl)acetic acid aligns with broader trends in precision medicine and targeted drug delivery. As the pharmaceutical industry shifts toward personalized treatments, compounds like this are scrutinized for their ability to enhance bioavailability and receptor specificity. Recent studies highlight its role in optimizing enzyme inhibitors and GPCR ligands, addressing common challenges such as metabolic stability and cellular permeability. These applications resonate with current searches for "next-generation drug intermediates" and "scaffolds for bioactive molecules."

From a synthetic perspective, CAS No. 1270649-66-5 exemplifies the convergence of heterocyclic chemistry and amino acid derivatives. The oxan-4-yl (tetrahydropyran) moiety contributes to its conformational rigidity, a feature exploited in designing 3D pharmacophores. Meanwhile, the benzylamino group offers opportunities for further functionalization, enabling the creation of libraries for high-throughput screening. Such characteristics answer frequent queries like "how to improve drug-like properties of lead compounds" or "best practices for chiral synthesis."

In material science, derivatives of 2-(benzylamino)-2-(oxan-4-yl)acetic acid are investigated for their potential in supramolecular assemblies and biodegradable polymers. The compound’s amphiphilic nature allows it to act as a building block for smart materials, responding to stimuli like pH or temperature. This aligns with industry demands for sustainable chemistry solutions and green synthesis, topics frequently searched alongside "innovative chemical intermediates."

Quality control and analytical profiling of 1270649-66-5 involve advanced techniques such as HPLC-MS and NMR spectroscopy, ensuring compliance with GMP standards. Researchers emphasize the importance of structural elucidation and purity assessment, addressing common concerns like "how to validate synthetic intermediates" or "impurity profiling strategies." These protocols are critical for scaling production while maintaining reproducibility.

Looking ahead, 2-(benzylamino)-2-(oxan-4-yl)acetic acid exemplifies the synergy between medicinal chemistry and process optimization. Its adaptability to continuous flow chemistry and catalytic asymmetric synthesis positions it as a candidate for industrial adoption. As searches for "cost-effective chiral building blocks" surge, this compound’s role in streamlining drug development pipelines becomes increasingly relevant.

In summary, CAS No. 1270649-66-5 represents a multifaceted tool for researchers tackling challenges in drug design, material innovation, and sustainable synthesis. Its integration into cutting-edge workflows underscores its potential to address both current and emerging scientific demands.